Cas no 514206-39-4 (4-(difluoromethoxy)-2-methylphenylboronic acid)

• Product Name: 4-(difluoromethoxy)-2-methylphenylboronic acid
• CAS No: 514206-39-4
• MF: C₈H₉BF₂O₃
• MW: 201.963069677353
• MDL: MFCD25995583
• CID: 4013871
• PubChem ID: 83140247
• Update Time: 2025-06-28

4-(difluoromethoxy)-2-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [4-(difluoromethoxy)-2-methylphenyl]-
• (4-(Difluoromethoxy)-2-methylphenyl)boronic acid
• 4-(difluoromethoxy)-2-methylphenylboronic acid
• CS-0435937
• EN300-195942
• [4-(difluoromethoxy)-2-methylphenyl]boronic acid
• AKOS021461883
• 514206-39-4

• MDL： MFCD25995583
• Inchi： 1S/C8H9BF2O3/c1-5-4-6(14-8(10)11)2-3-7(5)9(12)13/h2-4,8,12-13H,1H3
• InChI Key： QMWRCXCAVRLQFK-UHFFFAOYSA-N
• SMILES： B(C1C=CC(OC(F)F)=CC=1C)(O)O

Computed Properties

• Exact Mass: 202.0612806Da
• Monoisotopic Mass: 202.0612806Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(difluoromethoxy)-2-methylphenylboronic acid

Comprehensive Overview of 4-(Difluoromethoxy)-2-methylphenylboronic Acid (CAS 514206-39-4)

4-(Difluoromethoxy)-2-methylphenylboronic acid (CAS 514206-39-4) is a highly versatile boronic acid derivative widely utilized in pharmaceutical research, organic synthesis, and material science. This compound belongs to the arylboronic acid family, known for its pivotal role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development. Its unique difluoromethoxy and methyl substituents enhance its reactivity and selectivity, making it a sought-after building block for small-molecule therapeutics and bioconjugation applications.

In recent years, the demand for 4-(difluoromethoxy)-2-methylphenylboronic acid has surged due to its applications in targeted drug delivery systems and proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in oncology research. Researchers frequently search for "boronic acid catalysts" or "difluoromethoxy phenylboronic acid uses" to explore its potential in enzyme inhibition and biomarker detection. The compound's stability under physiological conditions further positions it as a key player in diagnostic reagent formulations.

From a synthetic chemistry perspective, CAS 514206-39-4 is often employed in C-C bond formation reactions, particularly in the synthesis of heterocyclic compounds and fluorinated pharmaceuticals. Its electron-withdrawing difluoromethoxy group modulates the acidity of the boronic acid moiety, enabling precise control over reaction kinetics. This property aligns with the growing interest in "green chemistry" and "sustainable synthesis," as it reduces the need for harsh reagents in multi-step transformations.

The compound's structure-activity relationship (SAR) has been extensively studied for kinase inhibitor design, addressing trending topics like "personalized medicine" and "cancer immunotherapy." Its meta-substituted aromatic ring provides optimal spatial orientation for binding to ATP pockets in tyrosine kinases, a feature highlighted in recent publications on EGFR inhibitors. Analytical techniques such as NMR spectroscopy and HPLC purity analysis are critical for quality control, reflecting industry standards for high-purity intermediates.

Beyond pharmaceuticals, 4-(difluoromethoxy)-2-methylphenylboronic acid finds niche applications in organic electronics and polymer chemistry. Its ability to form self-assembled monolayers (SAMs) on metal surfaces makes it valuable for biosensor development, a hot topic in wearable health technology. The compound's fluorine-rich structure also contributes to lipid membrane permeability, a property leveraged in blood-brain barrier (BBB) penetration studies for CNS drug candidates.

Storage and handling of CAS 514206-39-4 require attention to its moisture sensitivity, with recommended storage under inert atmosphere at low temperatures. This aligns with best practices for air-sensitive reagents, a common search term among synthetic chemists. Recent advancements in continuous flow chemistry have demonstrated improved yields when using this boronic acid derivative in microreactor systems, addressing industry demands for process intensification.

In summary, 4-(difluoromethoxy)-2-methylphenylboronic acid represents a critical tool for modern chemical research, bridging medicinal chemistry, materials science, and catalysis. Its relevance to trending scientific inquiries—from "next-generation drug discovery" to "smart materials engineering"—ensures its continued importance in academic and industrial laboratories worldwide.